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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of TVB-3664, a

potent and selective Fatty Acid Synthase (FASN) inhibitor, in cell culture experiments.

Introduction
TVB-3664 is an orally bioavailable, reversible, and selective inhibitor of FASN with

demonstrated anti-tumor activity in various cancer models.[1][2] It acts by blocking the β-

ketoacyl synthase (KS) domain of FASN, thereby inhibiting de novo lipogenesis, a metabolic

pathway often upregulated in cancer cells to support rapid proliferation and survival.[3]

Inhibition of FASN by TVB-3664 leads to reduced protein palmitoylation, disruption of

oncogenic signaling pathways such as Akt and Erk1/2, and induction of metabolic stress and

apoptosis in cancer cells.[1][3][4]

Physicochemical Properties and Solubility
Proper handling and solubilization of TVB-3664 are critical for obtaining reliable and

reproducible experimental results.

Table 1: Physicochemical Properties of TVB-3664
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Property Value Reference

Molecular Formula C₂₅H₂₃F₃N₄O₂ [2]

Molecular Weight 468.47 g/mol [2]

Appearance White to off-white solid [2]

CAS Number 2097262-58-1 [2]

Table 2: Solubility of TVB-3664

Solvent Solubility Notes Reference

DMSO
~10 mg/mL (~21.35

mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

Sonication may be

required.

[1][2]

DMSO
50 mg/mL (106.73

mM)

Sonication is

recommended.
[5]

DMSO
94 mg/mL (~200.65

mM)

Use of fresh DMSO is

critical as moisture

can decrease

solubility.

[6]

Ethanol 50 mg/mL [6]

Water Insoluble [6]

Experimental Protocols
Preparation of TVB-3664 Stock Solution
Materials:

TVB-3664 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the TVB-3664 powder to room temperature before opening the vial to prevent

moisture condensation.

Aseptically weigh the desired amount of TVB-3664 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or 50 mM). It is highly recommended to use newly opened DMSO.[2]

Vortex the solution thoroughly to dissolve the compound. If necessary, sonicate the solution

in a water bath for short intervals to aid dissolution.[2][5]

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles.[1]

Store the stock solution aliquots at -20°C or -80°C.[1]

Table 3: Storage and Stability of TVB-3664 Solutions

Storage Condition Shelf Life Reference

Powder at -20°C 3 years [2]

Powder at 4°C 2 years [2]

In solvent at -80°C 6 months to 2 years [1][2]

In solvent at -20°C 1 month to 1 year [1][2]

Preparation of Working Solutions for Cell Culture
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Materials:

TVB-3664 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line

Sterile tubes

Protocol:

Thaw a single-use aliquot of the TVB-3664 stock solution at room temperature.

Calculate the volume of stock solution required to achieve the desired final working

concentration in your cell culture medium.

Perform a serial dilution of the stock solution in complete cell culture medium to prepare the

final working concentrations. Note: It is crucial to add the stock solution to the medium and

mix immediately to avoid precipitation. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.1%) to minimize solvent-induced toxicity.

Include a vehicle control in your experiments, which consists of the same final concentration

of DMSO in the cell culture medium without the compound.

Add the freshly prepared working solutions to your cell cultures.

Table 4: Exemplary Working Concentrations of TVB-3664 in Cell Culture
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Cell Line(s)
Concentration
Range

Treatment
Duration

Observed
Effect

Reference

CaCo2, HT29,

LIM2405
0 - 1 µM 7 days

Anti-tumor

activity
[1][2]

Calu-6, A549 50 nM 48 - 72 hours

Reduced tubulin

palmitoylation

and mRNA

expression

[6]

Primary

Colorectal

Cancer (CRC)

cells (Pt 93, Pt

130)

0.2 µM 6 days
Increased CD36

expression
[7]

Signaling Pathway and Experimental Workflow
TVB-3664 Mechanism of Action
TVB-3664 primarily targets Fatty Acid Synthase (FASN), a key enzyme in the de novo

lipogenesis pathway. By inhibiting FASN, TVB-3664 disrupts the synthesis of fatty acids, which

are essential for various cellular processes in cancer cells, including membrane formation,

energy storage, and protein modification. This disruption leads to downstream effects on

several oncogenic signaling pathways.
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Caption: Mechanism of action of TVB-3664 in cancer cells.
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Experimental Workflow for Cell-Based Assays
The following diagram outlines a general workflow for assessing the effects of TVB-3664 on

cultured cells.
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Caption: General experimental workflow for TVB-3664 cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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